Cas no 180144-69-8 (5-Carboxy Rhodamine-6G)

• Product Name: 5-Carboxy Rhodamine-6G
• CAS No: 180144-69-8
• MF: C₂₇H₂₇ClN₂O₅
• MW: 494.966686487198
• CID: 1060305
• PubChem ID: 71314553
• Update Time: 2025-05-25

5-Carboxy Rhodamine-6G Chemical and Physical Properties

Names and Identifiers

• [9-(2,4-dicarboxyphenyl)-6-(ethylamino)-2,7-dimethylxanthen-3-ylidene]-ethylazanium,chloride
• 5-Carboxyrhodamine 6G, single isomer
• 9-(2,4-Dicarboxyphenyl)-3,6-bis(ethylaMino)-2,7-diMethylxanthyliuM Chloride
• 5-Carboxy Rhodamine-6G
• Xanthylium, 9-(2,4-dicarboxyphenyl)-3,6-bis(ethylamino)-2,7-dimethyl-, chloride (1:1)
• 180144-69-8
• 5-Carboxy rhodamine 6G
• 5-Carboxyrhodamine 6G
• DTXSID80747300
• (3E)-9-(2,4-Dicarboxyphenyl)-N-ethyl-6-(ethylamino)-2,7-dimethyl-3H-xanthen-3-iminium chloride
• [9-(2,4-dicarboxyphenyl)-6-(ethylamino)-2,7-dimethylxanthen-3-ylidene]-ethylazanium;chloride
• 5-carboxyrhodamine-6G

• Inchi： 1S/C27H26N2O5.ClH/c1-5-28-21-12-23-19(9-14(21)3)25(17-8-7-16(26(30)31)11-18(17)27(32)33)20-10-15(4)22(29-6-2)13-24(20)34-23;/h7-13,28H,5-6H2,1-4H3,(H,30,31)(H,32,33);1H/b29-22+;
• InChI Key： VSYBZFNXXNHSAG-KKNNLOHISA-N
• SMILES： [Cl-].O1C2C=C(C(C)=CC=2C(C2C=CC(C(=O)O)=CC=2C(=O)O)=C2C=C(C)/C(/C=C12)=[NH+]/CC)NCC

Computed Properties

• Exact Mass: 494.16100
• Monoisotopic Mass: 494.1608497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 916
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 114.63000
• LogP: 6.02420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on 5-Carboxy Rhodamine-6G

Introduction to 5-Carboxy Rhodamine-6G (CAS No. 180144-69-8)

5-Carboxy Rhodamine-6G, identified by the chemical compound code CAS No. 180144-69-8, is a fluorescent dye that has garnered significant attention in the field of biochemistry and molecular biology due to its unique photophysical properties and versatile applications. This compound belongs to the rhodamine family, a class of dyes known for their excellent fluorescence characteristics, making them invaluable tools in various scientific and industrial processes.

The molecular structure of 5-Carboxy Rhodamine-6G features a rhodamine core substituted with a carboxylic acid group at the 5-position. This structural modification enhances its solubility in aqueous solutions, making it particularly useful for biological imaging and labeling applications. The carboxylic acid moiety also allows for easy conjugation with biomolecules such as antibodies, peptides, and nucleic acids, facilitating the development of targeted diagnostic tools and research reagents.

In recent years, 5-Carboxy Rhodamine-6G has been widely employed in fluorescence microscopy techniques due to its bright and stable emission properties. Researchers utilize this dye to visualize cellular structures, track dynamic processes within living cells, and monitor the localization of specific molecules. Its excitation and emission wavelengths are well-suited for standard fluorescence filters, ensuring compatibility with most microscopes and imaging systems.

One of the most compelling applications of 5-Carboxy Rhodamine-6G is in the field of biosensors. The ability to attach this dye to specific recognition elements enables the development of highly sensitive detection systems for various analytes. For instance, when coupled with appropriate ligands or enzymes, it can be used to detect changes in pH levels, oxidative stress, or the presence of specific biomarkers. These biosensors have found utility in environmental monitoring, medical diagnostics, and industrial quality control.

Furthermore, 5-Carboxy Rhodamine-6G has been explored in the development of drug delivery systems. Its fluorescence allows for real-time tracking of drug release and distribution within biological systems. By incorporating this dye into nanoparticles or micelles, researchers can optimize drug delivery mechanisms and enhance therapeutic efficacy. This approach has shown promise in treating various diseases, including cancer, by ensuring targeted drug delivery to affected tissues while minimizing side effects.

The compound's stability under different environmental conditions makes it an attractive candidate for long-term imaging studies. Unlike some other fluorescent dyes that exhibit photobleaching quickly upon prolonged exposure to light, 5-Carboxy Rhodamine-6G maintains its fluorescence intensity over extended periods. This property is particularly beneficial for high-resolution imaging techniques such as confocal microscopy and super-resolution microscopy, where sustained signal detection is crucial.

Recent advancements in synthetic chemistry have further expanded the applications of 5-Carboxy Rhodamine-6G. Researchers have developed novel derivatives with enhanced properties such as improved water solubility or increased fluorescence quantum yield. These modifications have opened up new possibilities for its use in bioimaging and therapeutic interventions. For example, modified versions of this dye have been employed in Förster resonance energy transfer (FRET) assays, where they serve as efficient energy acceptors or donors depending on their structural configuration.

The versatility of 5-Carboxy Rhodamine-6G extends beyond biological applications. In materials science, it has been utilized as a fluorescent marker for tracking polymer degradation or studying nanomaterial interactions. Its ability to emit light across a broad spectrum also makes it useful in optoelectronic devices, where precise control over light emission is essential.

In conclusion, 5-Carboxy Rhodamine-6G (CAS No. 180144-69-8) stands as a cornerstone compound in modern biochemical research due to its exceptional fluorescent properties and broad range of applications. Its adaptability in biological labeling, biosensing, drug delivery systems, and advanced imaging techniques underscores its significance in both academic research and industrial development. As scientific understanding continues to evolve, 5-Carboxy Rhodamine-6G will undoubtedly remain at the forefront of innovation in the life sciences sector.